![molecular formula C16H19FN4OS B5213549 1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine](/img/structure/B5213549.png)
1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine
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Overview
Description
1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine, also known as FITP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been synthesized using various methods.
Mechanism of Action
1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine has been shown to act as a dopamine receptor agonist, specifically at the D2 and D3 receptor subtypes. This activation of dopamine receptors may contribute to its potential therapeutic effects. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anxiolytic effects in animal models of anxiety. This compound has been shown to increase dopamine release in the brain, which may contribute to its potential therapeutic effects for neurological disorders.
Advantages and Limitations for Lab Experiments
1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine has several advantages for lab experiments, including its high affinity for dopamine receptors and its potential therapeutic effects for neurological disorders. However, its potential toxicity and lack of clinical studies in humans are limitations for lab experiments.
Future Directions
For research on 1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine include further investigation of its potential therapeutic effects for neurological disorders, including Alzheimer's disease and Parkinson's disease. Additional studies are needed to determine the optimal dosage and administration route for this compound. The potential toxicity of this compound should also be further investigated.
Synthesis Methods
1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine has been synthesized using various methods, including the reaction of 1-(4-fluorophenyl)piperazine with 2-mercapto-1-methylimidazole in the presence of a base. Another method involves the reaction of 1-(4-fluorophenyl)piperazine with 2-chloroacetyl chloride followed by the reaction with 2-mercapto-1-methylimidazole. The purity of this compound can be increased by recrystallization from ethanol.
Scientific Research Applications
1-(4-fluorophenyl)-4-{[(1-methyl-1H-imidazol-2-yl)thio]acetyl}piperazine has been studied for its potential therapeutic applications, including its anti-inflammatory, analgesic, and anxiolytic effects. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have a high affinity for dopamine receptors, which may contribute to its potential therapeutic effects.
properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(1-methylimidazol-2-yl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19FN4OS/c1-19-7-6-18-16(19)23-12-15(22)21-10-8-20(9-11-21)14-4-2-13(17)3-5-14/h2-7H,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWPAVMTWYFTJAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1SCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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